

Application Note & Protocols: Formulation of pH-Sensitive Liposomes Using Succinate-Modified Lipids

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Didodecyl hydrogen phosphate*

CAS No.: 7057-92-3

Cat. No.: B1204631

[Get Quote](#)

Abstract

This comprehensive guide provides a detailed framework for the formulation and characterization of pH-sensitive liposomes, with a specific focus on those incorporating 1,2-dioleoyl-sn-glycero-3-succinate (DGS). Such liposomes are engineered to remain stable at physiological pH (7.4) and selectively release their encapsulated cargo in the acidic microenvironments characteristic of tumors or endosomal compartments. This document offers field-proven insights into the causality behind experimental choices, step-by-step protocols for formulation and characterization, and robust methods for data interpretation, serving as an essential resource for researchers in drug delivery and nanomedicine.

Introduction: The Rationale for pH-Sensitive Liposomes

Liposomal drug delivery systems have revolutionized therapeutics by enhancing the solubility, stability, and pharmacokinetic profiles of encapsulated agents.^[1] A key challenge in advanced


drug delivery is achieving site-specific release. pH-sensitive liposomes are a sophisticated class of nanocarriers designed to address this challenge.^[2] They exploit the physiological pH gradients in the body, particularly the acidic environment of solid tumors (pH ~6.5) and intracellular endosomes (pH 5.0-6.0), to trigger the release of their payload.^[2]^[3]

This guide focuses on liposomes formulated with 1,2-dioleoyl-sn-glycero-3-succinate (DGS), also known as DOGS. DGS is an anionic phospholipid featuring a succinate-modified headgroup.^[4] The carboxylic acid moiety in the succinate group has a pKa in the acidic range. At physiological pH (7.4), the carboxyl group is deprotonated and negatively charged, contributing to a stable liposomal bilayer. However, in an acidic environment, the headgroup becomes protonated, neutralizing its charge and inducing structural instability in the lipid bilayer, leading to rapid drug release.^[5]

When co-formulated with a fusogenic lipid like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), which has a tendency to form non-bilayer structures, the protonation of DGS can trigger a phase transition from a stable lamellar phase to an inverted hexagonal (HII) phase, further promoting membrane disruption and content release.^[2]

Mechanism of pH-Triggered Release

The functionality of DGS-based liposomes is rooted in the physicochemical properties of its headgroup. The process can be visualized as a molecular switch activated by a change in pH.



[Click to download full resolution via product page](#)

Caption: Mechanism of pH-sensitive release in DGS-based liposomes.

At pH 7.4, the negatively charged DGS molecules electrostatically repel each other and stabilize helper lipids like DOPE in a bilayer structure. Upon entering an acidic environment, the succinate headgroup is protonated. This charge neutralization reduces intermolecular repulsion and can alter the hydration state of the headgroup, leading to a loss of bilayer integrity and the release of the encapsulated drug.[2][4]

Materials and Equipment

Lipids and Reagents

- Primary Phospholipid: 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)
- pH-Sensitive Lipid: 1,2-dioleoyl-sn-glycero-3-succinate (DGS)
- Stabilizing Lipid: Cholesterol
- Optional for Stealth Liposomes: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000)


- Organic Solvent: Chloroform or a chloroform:methanol (2:1 v/v) mixture, HPLC grade
- Hydration Buffer: Phosphate-Buffered Saline (PBS) pH 7.4, HEPES-buffered saline (HBS) pH 7.4
- Drug for Encapsulation: e.g., Doxorubicin, Cisplatin, or a fluorescent dye like Calcein for characterization assays.[3]
- Reagents for Analysis: Triton X-100, buffers at various pH values (e.g., acetate buffer pH 5.5).

Equipment

- Rotary evaporator
- Round-bottom flasks (50-100 mL)
- Water bath or heating block
- Nitrogen or Argon gas source
- Mini-extruder with polycarbonate membranes (e.g., 100 nm, 200 nm pore sizes)
- Glass syringes for extrusion
- Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement
- UV-Vis Spectrophotometer or Fluorescence Spectrometer
- Dialysis tubing (MWCO 12-14 kDa)
- Standard laboratory glassware and consumables

Experimental Protocol: Liposome Formulation

The thin-film hydration method followed by extrusion is a robust and widely used technique for preparing unilamellar liposomes with a defined size distribution.[6][7]



[Click to download full resolution via product page](#)

Caption: Workflow for liposome preparation via thin-film hydration.

Step-by-Step Methodology

- Lipid Preparation & Dissolution:
 - Rationale: A precise molar ratio of lipids is critical for the final properties of the liposomes. A common starting ratio for pH-sensitive formulations is DOPE:DGS:Cholesterol at 6:2:2 molar ratio. For stealth formulations, 3-5 mol% of DSPE-PEG2000 can be included.
 - Protocol: Weigh the desired amounts of DOPE, DGS, Cholesterol, and DSPE-PEG2000 (if applicable). Transfer them to a clean, dry round-bottom flask. Add 5-10 mL of chloroform (or chloroform:methanol) to completely dissolve the lipids, forming a clear solution.
- Thin-Film Formation:
 - Rationale: Creating a thin, uniform lipid film on the flask wall maximizes the surface area for hydration, leading to more efficient vesicle formation.[\[8\]](#)
 - Protocol: Attach the flask to a rotary evaporator. Submerge the flask in a water bath set to 37-40°C. Rotate the flask slowly under reduced pressure to evaporate the organic solvent. Continue until a thin, dry, and transparent lipid film is visible on the inner surface of the flask.
- Vacuum Drying:
 - Rationale: Residual organic solvent can affect the stability and biocompatibility of the final liposome formulation.
 - Protocol: Place the flask under high vacuum for at least 1-2 hours (or overnight) to ensure complete removal of any residual solvent.
- Hydration:
 - Rationale: Hydrating the lipid film with an aqueous buffer causes the lipids to self-assemble into multilamellar vesicles (MLVs).[\[7\]](#) The temperature should be above the phase transition temperature (T_c) of the lipids to ensure proper membrane fluidity. For passive drug loading, the drug is dissolved in this buffer.[\[8\]](#)
 - Protocol: Prepare the hydration buffer (e.g., PBS pH 7.4) containing the hydrophilic drug to be encapsulated. Warm the buffer to a temperature above the T_c of the lipids (for this

composition, hydration at 37-40°C is sufficient). Add the buffer to the flask containing the dry lipid film. Agitate the flask gently (e.g., by hand or slow rotation without vacuum) for 30-60 minutes. The lipid film will gradually swell and disperse to form a milky suspension of MLVs.

- Size Reduction (Extrusion):
 - Rationale: Extrusion forces the MLV suspension through polycarbonate membranes with a defined pore size. This process reduces the size and lamellarity of the vesicles, resulting in a more homogenous population of large unilamellar vesicles (LUVs).[\[8\]](#)[\[9\]](#)
 - Protocol: Assemble the mini-extruder with a 200 nm polycarbonate membrane, supported by filter supports. Heat the extruder block to the same temperature used for hydration. Draw the MLV suspension into a glass syringe and pass it through the extruder 11-21 times. For a more uniform size distribution, repeat the process with a 100 nm membrane. The resulting suspension should appear more translucent.
- Purification:
 - Rationale: It is crucial to remove the unencapsulated (free) drug from the liposome suspension to accurately determine encapsulation efficiency and avoid toxicity from the free drug.
 - Protocol: Prepare a size-exclusion chromatography (SEC) column (e.g., Sephadex G-50) equilibrated with PBS pH 7.4. Carefully load the liposome suspension onto the column. Elute with PBS. The liposomes, being larger, will elute first in the void volume, while the smaller, free drug molecules will be retained and elute later. Collect the milky liposomal fractions.

Characterization of Liposomes

Robust characterization is essential to ensure batch-to-batch consistency and predict in vivo performance.[\[10\]](#)[\[11\]](#)

Parameter	Technique	Typical Values	Purpose
Particle Size & PDI	Dynamic Light Scattering (DLS)	100 - 150 nm, PDI < 0.2	Confirms vesicle size and homogeneity. Size influences circulation time and tumor accumulation (EPR effect).[3]
Zeta Potential	Electrophoretic Light Scattering (ELS)	-20 to -50 mV	Measures surface charge; a high negative value indicates good colloidal stability due to electrostatic repulsion.[11]
Encapsulation Efficiency	UV-Vis or Fluorescence Spectroscopy	>70% (method dependent)	Quantifies the amount of drug successfully loaded into the liposomes.
In Vitro Drug Release	Dialysis Method / Fluorescence Assay	>60% release at pH 5.5 in 24h	Validates the pH-sensitive release mechanism of the formulation.[3]

Protocol 5.1: Size and Zeta Potential Measurement

- Dilute a small aliquot of the purified liposome suspension in the appropriate buffer (e.g., 1:100 in PBS for size, 1:100 in 10 mM NaCl for zeta potential).
- Analyze the sample using a DLS instrument according to the manufacturer's instructions.
- Record the Z-average diameter, Polydispersity Index (PDI), and Zeta Potential.

Protocol 5.2: Determining Encapsulation Efficiency (EE%)

This protocol uses the lysis method to determine the total drug amount.

- Measure Total Drug (D_{total}): Take 100 µL of the purified liposome suspension. Add 900 µL of a lysis agent (e.g., 10% Triton X-100 in PBS) to disrupt the liposomes and release the encapsulated drug. Measure the drug concentration using UV-Vis or fluorescence spectroscopy.
- Measure Free Drug (D_{free}): Take the fractions collected from the SEC column that contain the free drug and measure the drug concentration. Alternatively, separate free drug from an aliquot of the unpurified formulation using a spin column.
- Calculate EE%: $EE\% = [(D_{total} - D_{free}) / D_{total}] \times 100$

Protocol 5.3: In Vitro pH-Sensitive Drug Release

The dialysis method is commonly used to assess drug release kinetics.^[12]

- Transfer a known volume (e.g., 1 mL) of the purified liposome suspension into a dialysis bag (MWCO 12-14 kDa).
- Prepare two release media: Buffer A (PBS, pH 7.4) and Buffer B (Acetate or Citrate buffer, pH 5.5).
- Place the dialysis bags into separate beakers containing 100 mL of either Buffer A or Buffer B. Stir gently at 37°C.
- At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw a 1 mL aliquot from the release medium and replace it with 1 mL of fresh buffer to maintain sink conditions.
- Quantify the drug concentration in the collected aliquots using an appropriate analytical method (e.g., HPLC, UV-Vis).
- Plot the cumulative percentage of drug released versus time for both pH conditions. A significantly faster and higher release at pH 5.5 compared to pH 7.4 confirms the pH-sensitive nature of the formulation.^[3]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Large Particle Size / High PDI (>0.3)	Incomplete hydration; Insufficient extrusion cycles; Extrusion temperature too low.	Ensure film is thin and uniform. Increase extrusion passes to >15. Ensure extrusion is performed above the lipid T _c .
Low Encapsulation Efficiency	Poor lipid film quality; Drug precipitation during hydration; Premature leakage.	Ensure complete solvent removal. Check drug solubility in the hydration buffer. Confirm liposome stability at neutral pH.
No pH-Dependent Release	Incorrect lipid composition; Insufficient pH-sensitive lipid.	Verify the molar ratios of the lipids used. Ensure the correct pH-sensitive lipid (DGS) was used.
Liposome Aggregation over Time	Low surface charge; Improper storage.	Check zeta potential. If too low, consider increasing the molar ratio of DGS. Store liposomes at 4°C and protect from light.

References

- BOC Sciences. (n.d.). 1,2-dioleoyl-sn-glycero-3-succinate.
- Al-SARRAY, Z. et al. (2022). pH-Responsive Liposomes of Dioleoyl Phosphatidylethanolamine and Cholesteryl Hemisuccinate for the Enhanced Anticancer Efficacy of Cisplatin. *Pharmaceuticals*, 15(1), 74. Available from: [[Link](#)]
- Career Henan Chemical Co. (n.d.). 1,2-DIOLEOYL-SN-GLYCERO-3-SUCCINATE.
- NINGBO INNO PHARMCHEM CO.,LTD. (2025). Sourcing 1,2-Dioleoyl-sn-glycero-3-succinate: Quality, Price, and Supplier Considerations. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.
- NINGBO INNO PHARMCHEM CO.,LTD. (2025). 18:1 DGS: High-Purity 1,2-Dioleoyl-sn-glycero-3-succinate Supplier for Advanced Lipid Formulations. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.

- Mocanu, A. et al. (2021). Formulation Strategies for Folate-Targeted Liposomes and Their Biomedical Applications. *Pharmaceutics*, 13(12), 2003. Available from: [\[Link\]](#)
- A, A. et al. (2023). pH-sensitive liposomes bearing a chemotherapeutic agent and a natural apoptosis modulator for effective intracellular delivery to the solid tumor. *Drug Delivery and Translational Research*, 13(12), 2961-2981. Available from: [\[Link\]](#)
- Webb, M. S. et al. (2007). Characterization of the drug retention and pharmacokinetic properties of liposomal nanoparticles containing dihydrosphingomyelin. *Biochimica et Biophysica Acta (BBA) - Biomembranes*, 1768(5), 1149-1157. Available from: [\[Link\]](#)
- Alvi, S. S. et al. (2022). pH-Sensitive Liposomes for Enhanced Cellular Uptake and Cytotoxicity of Daunorubicin in Melanoma (B16-BL6) Cell Lines. *Pharmaceutics*, 14(6), 1139. Available from: [\[Link\]](#)
- Roberts, S. (n.d.). Enhancing the Drug Encapsulation Efficiency of Liposomes for Therapeutic Delivery. George Mason University.
- Patel, R. (2025). Development and Analytical Characterization of Liposomes: A Comprehensive Approach. *International Journal of Pharmaceutical Sciences*, 3(3), 2005-2021.
- Wang, Y. et al. (2018). Delivery of docetaxel using pH-sensitive liposomes based on D- α -tocopheryl poly(2-ethyl-2-oxazoline) succinate. *Journal of Drug Delivery Science and Technology*, 47, 386-394. Available from: [\[Link\]](#)
- Chan, S. et al. (2022). Imidazole-Based pH-Sensitive Convertible Liposomes for Anticancer Drug Delivery. *Pharmaceutics*, 14(3), 566. Available from: [\[Link\]](#)
- Crist, R. M. et al. (2019). Physical characterization of liposomal drug formulations using multi-detector asymmetrical-flow field flow fractionation. *Analytical and Bioanalytical Chemistry*, 411(19), 4473-4486. Available from: [\[Link\]](#)
- BenchChem. (2025). Improving the encapsulation efficiency of DSPE-PEG14-COOH formulations.
- Sigma-Aldrich. (n.d.). Protocol.
- M-M, C. et al. (2021). Characterization of Liposomes Using Quantitative Phase Microscopy (QPM). *Pharmaceutics*, 13(11), 1937. Available from: [\[Link\]](#)

- Jarošíková, P. et al. (2022). Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis. *Journal of Pharmaceutical and Biomedical Analysis*, 218, 114878. Available from: [\[Link\]](#)
- Pozzi, D. et al. (2019). Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics. *International Journal of Molecular Sciences*, 20(24), 6205. Available from: [\[Link\]](#)
- Patel, R. (2025). Development and Analytical Characterization of Liposomes: A Comprehensive Approach. *International Journal of Pharmaceutical Sciences*, 3(3), 2005-2021.
- Creative Biolabs. (n.d.). Composition and Structure of Liposomes.
- Oh, J. M. et al. (2009). Layered double hydroxide nanoparticles in gene and drug delivery. *Journal of Materials Chemistry*, 19(35), 6292-6301. Available from: [\[Link\]](#)
- Webb, M. S. et al. (2007). Characterization of the drug retention and pharmacokinetic properties of liposomal nanoparticles containing dihydrosphingomyelin. *Biochimica et Biophysica Acta (BBA) - Biomembranes*, 1768(5), 1149-1157. Available from: [\[Link\]](#)
- ResearchGate. (n.d.). Synthetic routes for the synthesis of 7-N-containing DHPs.
- May, J. P. et al. (2014). Drug release kinetics of temperature sensitive liposomes measured at high temporal resolution with a millifluidic device. *Journal of Controlled Release*, 194, 76-84. Available from: [\[Link\]](#)
- ResearchGate. (n.d.). Encapsulation efficiency (EE) and loading capacity (LC) of DT....
- Sarheed, O. et al. (2024). Innovative Approaches to Enhancing the Biomedical Properties of Liposomes. *Pharmaceutics*, 16(5), 654. Available from: [\[Link\]](#)
- Al-Samydai, A. et al. (2022). Liposomes: structure, composition, types, and clinical applications. *Journal of Drug Delivery Science and Technology*, 74, 103550. Available from: [\[Link\]](#)
- Google Patents. (n.d.). Method for determining drug encapsulation efficiency in liposomes.

- Montis, C. et al. (2021). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. *Pharmaceutics*, 13(2), 200. Available from: [[Link](#)]
- Arizona State University. (2015). Synthesis, Characterization, and in Vitro Drug Delivery Capabilities of (Zn, Al)-Based Layered Double Hydroxide Nanoparticles. *Journal of Nanotechnology*, 2015, 350370.
- ResearchGate. (2025). (PDF) Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics.
- Kasani, J., & Ambujalapu, C. (2025). Formulation Methods and Applications of Liposomes in Drug Delivery: Review Article. *Journal of Pharma Insights and Research*, 3(5), 174-181.
- Costa, D. B. et al. (2026). Antimalarial Potential of Heme-Targeting Dimeric Compounds: Binding Efficacy vs. Membrane Retention Effects. *ACS Omega*. Available from: [[Link](#)]
- Vestergaard, M. et al. (2007). Dynamical and Structural Properties of Lipid Membranes in Relation to Liposomal Drug Delivery Systems. *Current Drug Delivery*, 4(3), 213-219. Available from: [[Link](#)]
- Google Patents. (n.d.). Stable formulations of lipids and liposomes.
- Longdom Publishing. (n.d.). Types of Liposomes and Their Unique Properties.
- Wang, T. et al. (2021). Clinical Application and Synthesis Methods of Deuterated Drugs. *Current Drug Metabolism*, 22(12), 969-987. Available from: [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Liposomes: structure, composition, types, and clinical applications - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [2. mdpi.com](#) [mdpi.com]

- 3. pH-Responsive Liposomes of Dioleoyl Phosphatidylethanolamine and Cholesteryl Hemisuccinate for the Enhanced Anticancer Efficacy of Cisplatin - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. [bocsci.com](https://www.bocsci.com/) [[bocsci.com](https://www.bocsci.com/)]
- 5. [nbinno.com](https://www.nbinno.com/) [[nbinno.com](https://www.nbinno.com/)]
- 6. Formulation Strategies for Folate-Targeted Liposomes and Their Biomedical Applications [[mdpi.com](https://www.mdpi.com/)]
- 7. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. [ijpsjournal.com](https://www.ijpsjournal.com/) [[ijpsjournal.com](https://www.ijpsjournal.com/)]
- 11. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 12. [scienceopen.com](https://www.scienceopen.com/) [[scienceopen.com](https://www.scienceopen.com/)]
- To cite this document: BenchChem. [Application Note & Protocols: Formulation of pH-Sensitive Liposomes Using Succinate-Modified Lipids]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1204631/docs#application-note-protocols-formulation-of-ph-sensitive-liposomes-using-succinate-modified-lipids>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)